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Compound of Interest

Compound Name: Pentane, 2,2'-oxybis-

Cat. No.: B15368231 Get Quote

Introduction

"Pentane, 2,2'-oxybis-," also known by its synonym di-sec-amyl ether, is an organic compound

belonging to the ether class. Ethers are characterized by an oxygen atom connected to two

alkyl or aryl groups. Due to their chemical inertness and ability to solvate a wide range of

organic compounds, ethers are valuable solvents in organic synthesis. This document provides

detailed application notes and protocols for the use of "Pentane, 2,2'-oxybis-" in organic

synthesis, with a particular focus on its role in organometallic reactions.

It is important to note that specific experimental data and protocols for "Pentane, 2,2'-oxybis-"
are not widely available in the published literature. Much of the available data pertains to its

structural isomer, di-n-amyl ether. Therefore, the following application notes and protocols are

based on the general properties of ethers and data for di-n-amyl ether, and should be adapted

and optimized for specific research applications.

Physical and Chemical Properties
A summary of the physicochemical properties of di-n-amyl ether, a structural isomer of

"Pentane, 2,2'-oxybis-", is presented in Table 1. These properties are expected to be similar

for di-sec-amyl ether and are provided here as a reference.
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Property Value Reference

Molecular Formula C₁₀H₂₂O [1][2]

Molar Mass 158.29 g/mol [2]

Appearance Colorless liquid [3]

Boiling Point 186 - 188 °C (at 1013 hPa) [1][2]

Melting Point -69 °C [1][3]

Density 0.78 g/cm³ (at 20 °C) [1]

Vapor Pressure 0.7 hPa (at 20 °C) [1]

Flash Point 57 °C (closed cup) [1]

Autoignition Temperature 180 °C [1]

Solubility in Water Insoluble [3]

Applications in Organic Synthesis
The primary application of ethers like "Pentane, 2,2'-oxybis-" in organic synthesis is as an

aprotic solvent. Its inert nature and ability to form complexes with certain reagents make it

particularly suitable for reactions involving organometallic compounds.

Grignard Reactions
Grignard reagents (R-Mg-X) are powerful nucleophiles used to form new carbon-carbon bonds.

They are highly reactive and require anhydrous, aprotic solvents for their preparation and

subsequent reactions. Ethers are the solvents of choice for Grignard reactions because the

lone pair of electrons on the oxygen atom can coordinate with the magnesium atom of the

Grignard reagent, forming a soluble and stable complex. This stabilization is crucial for the

successful formation and reactivity of the Grignard reagent.[4][5]

The high boiling point of "Pentane, 2,2'-oxybis-" (based on its isomer) compared to more

common ether solvents like diethyl ether (b.p. 34.6 °C) and tetrahydrofuran (THF, b.p. 66 °C)

can be advantageous for reactions requiring higher temperatures.
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Other Organometallic Reactions
"Pentane, 2,2'-oxybis-" can also be employed as a solvent for other organometallic reagents,

such as organolithium compounds, although these are often used in hydrocarbon solvents as

well. The solvating power of the ether can help to break up aggregates of the organometallic

species, increasing their reactivity.

General Solvent Use
Beyond organometallic chemistry, "Pentane, 2,2'-oxybis-" can be used as a general-purpose

aprotic solvent for a variety of organic reactions where a non-reactive medium with a relatively

high boiling point is required.

Experimental Protocols
Note: The following protocols are generalized and should be considered as a starting point. All

reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) and with

strict exclusion of moisture.

Protocol 1: Preparation of a Grignard Reagent
This protocol describes the general procedure for the preparation of a Grignard reagent using

an ether solvent, adaptable for "Pentane, 2,2'-oxybis-".

Materials:

Magnesium turnings

Alkyl or aryl halide (e.g., bromobenzene)

Anhydrous "Pentane, 2,2'-oxybis-" (or other anhydrous ether)

Iodine crystal (as an initiator)

Round-bottom flask with a reflux condenser and a dropping funnel

Inert gas supply (N₂ or Ar)

Procedure:
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Assemble the glassware and dry it thoroughly in an oven or by flame-drying under a stream

of inert gas.

Place the magnesium turnings in the round-bottom flask under a positive pressure of inert

gas.

Add a small crystal of iodine to the flask. The iodine helps to activate the magnesium

surface.

In the dropping funnel, prepare a solution of the alkyl or aryl halide in anhydrous "Pentane,
2,2'-oxybis-".

Add a small portion of the halide solution to the magnesium turnings. The reaction is initiated

when the color of the iodine disappears and bubbling is observed. Gentle heating may be

required to start the reaction.

Once the reaction has started, add the remaining halide solution dropwise at a rate that

maintains a gentle reflux.

After the addition is complete, continue to stir the mixture at room temperature or with gentle

heating until the magnesium is consumed. The resulting greyish solution is the Grignard

reagent.

Protocol 2: Reaction of a Grignard Reagent with a
Ketone
This protocol outlines the reaction of a prepared Grignard reagent with a ketone to form a

tertiary alcohol.

Materials:

Grignard reagent solution in "Pentane, 2,2'-oxybis-" (from Protocol 1)

Ketone (e.g., acetone)

Anhydrous "Pentane, 2,2'-oxybis-"
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Aqueous ammonium chloride solution (saturated)

Separatory funnel

Procedure:

Cool the Grignard reagent solution in an ice bath.

Prepare a solution of the ketone in anhydrous "Pentane, 2,2'-oxybis-".

Add the ketone solution dropwise to the cooled Grignard reagent with stirring. An exothermic

reaction will occur.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with "Pentane, 2,2'-oxybis-" or another suitable solvent.

Combine the organic layers, dry over an anhydrous drying agent (e.g., MgSO₄), filter, and

remove the solvent under reduced pressure to obtain the crude tertiary alcohol.

Purify the product by distillation or chromatography as required.
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Alkyl/Aryl Halide (R-X)
+ Magnesium (Mg)

Grignard Reagent
(R-Mg-X)

Reaction

Anhydrous Ether
(e.g., Pentane, 2,2'-oxybis-)

Stabilization
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Step 1: Grignard Reagent Formation

Step 2: Reaction with Electrophile

Step 3: Workup

Start with Alkyl/Aryl Halide and Mg

Add Anhydrous Ether Solvent

Initiate and Complete Reaction

Cool Grignard Reagent

Proceed to next step

Add Ketone/Aldehyde

Reaction

Quench with Aqueous Solution

Proceed to workup

Extract Product

Purify Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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